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Compound of Interest

Compound Name: Dibromoacetaldehyde

Cat. No.: B156388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dibromoacetaldehyde, with CAS number 3039-13-2, is a reactive organic compound

belonging to the class of haloacetaldehydes.[1] It is characterized by a two-carbon aldehyde

structure with two bromine atoms attached to the alpha-carbon.[1] This technical guide

provides a comprehensive overview of its chemical properties, synthesis, known applications,

and biological activity, with a focus on its relevance to chemical research and development.

Chemical and Physical Properties
2,2-Dibromoacetaldehyde is a hygroscopic and moisture-sensitive solid.[2] Its key physical

and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 3039-13-2 [3]

Molecular Formula C₂H₂Br₂O [3]

Molecular Weight 201.84 g/mol

IUPAC Name 2,2-dibromoacetaldehyde

Synonyms
Dibromoacetaldehyde,

Acetaldehyde, 2,2-dibromo-

Boiling Point 136.3 °C at 760 mmHg

Density 2.357 g/cm³

Flash Point 68.7 °C

Refractive Index 1.541

Solubility

Very slightly soluble in DMSO,

slightly soluble in Methanol

(heated)

Storage Conditions
Refrigerator, under inert

atmosphere, hygroscopic

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2,2-dibromoacetaldehyde
are not readily available in peer-reviewed literature, related synthetic procedures for

haloacetaldehydes and their acetals offer insight into potential synthetic routes. A plausible

approach involves the bromination of a suitable precursor like paraldehyde, followed by

hydrolysis of the intermediate.

Hypothetical Experimental Protocol: Synthesis via
Bromination of Paraldehyde
This protocol is a representative example based on the synthesis of related

bromoacetaldehyde derivatives. This is not a validated protocol for 2,2-dibromoacetaldehyde
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and should be adapted and optimized with appropriate safety precautions.

Reaction Scheme:

(CH₃CHO)₃ + 6 Br₂ → 3 CHBr₂CHO + 6 HBr

Materials:

Paraldehyde

Elemental Bromine

Copper (II) bromide (catalyst)

Anhydrous ethanol

Ice

Sodium carbonate solution (10%)

Anhydrous sodium sulfate

Dichloromethane

Procedure:

In a three-necked flask equipped with a mechanical stirrer, dropping funnel, and

thermometer, dissolve paraldehyde and a catalytic amount of copper (II) bromide in

anhydrous ethanol.

Cool the reaction mixture to below 0°C using an ice-salt bath.

Slowly add elemental bromine dropwise from the dropping funnel, maintaining the reaction

temperature below 5°C.

After the addition is complete, allow the mixture to stir at 0°C for an additional 2 hours.

Slowly pour the reaction mixture into ice water.
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Neutralize the solution with a 10% sodium carbonate solution.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter and concentrate the organic phase under reduced pressure to yield the crude product.

The crude 2,2-dibromoacetaldehyde may be purified by vacuum distillation.
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Fig. 1: Hypothetical workflow for the synthesis of 2,2-dibromoacetaldehyde.
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Applications in Chemical Synthesis
2,2-Dibromoacetaldehyde is a reactive intermediate with potential applications in the

synthesis of various organic molecules, particularly heterocycles. The presence of two bromine

atoms and an aldehyde functional group makes it a versatile building block.

Heterocyclic Synthesis
While specific examples are scarce, α-haloaldehydes are well-known precursors for the

synthesis of heterocycles like thiazoles and imidazoles. For instance, the Hantzsch thiazole

synthesis involves the reaction of an α-halocarbonyl compound with a thioamide.

Generic Reaction with Thiourea:

The reaction of 2,2-dibromoacetaldehyde with thiourea would be expected to yield a 2-amino-

4-bromothiazole derivative, a valuable scaffold in medicinal chemistry.

2,2-Dibromoacetaldehyde

O=CH-CHBr₂

Cyclization
Intermediate

+

Thiourea

H₂N-C(=S)-NH₂

2-Amino-4-bromothiazole derivative

- HBr
- H₂O

Click to download full resolution via product page

Fig. 2: Proposed reaction of 2,2-dibromoacetaldehyde with thiourea.

Use in Analytical Chemistry
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2,2-Dibromoacetaldehyde is utilized as a reagent in analytical chemistry for the identification

and quantification of haloacetaldehydes in treated water samples through methods like gas

chromatography-mass spectrometry (GC-MS).

Biological Activity and Toxicology
Genotoxicity of Haloacetaldehydes
2,2-Dibromoacetaldehyde is recognized as a disinfection byproduct found in drinking water

and exhibits genotoxicity. Studies on haloacetaldehydes (HALs) suggest that their toxicity

involves the induction of cellular oxidative stress.

NRF2 Pathway Activation
Exposure to HALs has been shown to significantly increase the levels of reactive oxygen

species (ROS) in cells. This oxidative stress can lead to DNA damage and the activation of the

Nuclear factor erythroid 2-related factor 2 (NRF2) signaling pathway. NRF2 is a key

transcription factor that regulates the expression of antioxidant and detoxification genes. The

activation of the NRF2 pathway is a cellular defense mechanism against oxidative stress

induced by compounds like 2,2-dibromoacetaldehyde.

2,2-Dibromoacetaldehyde Increased ROS
(Oxidative Stress)

DNA Damage

NRF2 Pathway
Activation

Cellular Defense
(Antioxidant Response)

Click to download full resolution via product page

Fig. 3: Genotoxicity pathway of haloacetaldehydes.

Spectroscopic Data
Detailed spectroscopic data for 2,2-dibromoacetaldehyde is limited in the public domain.

PubChem lists the availability of a GC-MS and a vapor-phase IR spectrum for this compound.

However, access to these spectra is often restricted. For reference, the mass spectrum of the

related compound tribromoacetaldehyde is available through the NIST WebBook.
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Safety and Handling
2,2-Dibromoacetaldehyde is a hazardous substance that should be handled with appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. It is

extremely moisture-sensitive and hygroscopic, requiring storage in a refrigerator under an inert

atmosphere. It is incompatible with strong acids, alkalis, and oxidizing/reducing agents.

Conclusion
2,2-Dibromoacetaldehyde is a reactive chemical intermediate with established genotoxicity

and potential applications in organic synthesis, particularly for the construction of heterocyclic

systems. While detailed experimental protocols and a broad range of applications in drug

development are not extensively documented, its chemical properties suggest it is a valuable,

albeit hazardous, building block for further chemical exploration. Researchers should proceed

with caution, leveraging knowledge from related haloaldehydes while developing novel

synthetic methodologies and applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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